Cas no 2227742-00-7 (methyl (3S)-3-hydroxy-3-(2,3,4-trihydroxyphenyl)propanoate)

• Product Name: methyl (3S)-3-hydroxy-3-(2,3,4-trihydroxyphenyl)propanoate
• CAS No: 2227742-00-7
• MF: C₁₀H₁₂O₆
• MW: 228.198683738708
• CID: 6266790
• PubChem ID: 165844161
• Update Time: 2025-10-10

methyl (3S)-3-hydroxy-3-(2,3,4-trihydroxyphenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3S)-3-hydroxy-3-(2,3,4-trihydroxyphenyl)propanoate
• 2227742-00-7
• EN300-1807314

• Inchi： 1S/C10H12O6/c1-16-8(13)4-7(12)5-2-3-6(11)10(15)9(5)14/h2-3,7,11-12,14-15H,4H2,1H3/t7-/m0/s1
• InChI Key： AWBPAWHEDIKASU-ZETCQYMHSA-N
• SMILES： O[C@@H](CC(=O)OC)C1C=CC(=C(C=1O)O)O

Computed Properties

• Exact Mass: 228.06338810g/mol
• Monoisotopic Mass: 228.06338810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 107Ų

Additional information on methyl (3S)-3-hydroxy-3-(2,3,4-trihydroxyphenyl)propanoate

Methyl (3S)-3-Hydroxy-3-(2,3,4-Trihydroxyphenyl)Propanoate: A Comprehensive Overview

Methyl (3S)-3-hydroxy-3-(2,3,4-trihydroxyphenyl)propanoate, also known by its CAS number 2227742-00-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in various industries. Recent studies have shed light on its synthesis, biological activity, and potential uses in drug development and natural product research.

The compound is characterized by its chiral center at the 3-position of the propanoate group, which imparts stereochemical specificity to its structure. The presence of multiple hydroxyl groups on the aromatic ring further enhances its functional diversity. This makes it a valuable substrate for exploring stereochemical reactions and enantioselective synthesis. Researchers have employed advanced techniques such as X-ray crystallography to elucidate its three-dimensional structure, providing insights into its conformational flexibility and molecular interactions.

Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound. For instance, asymmetric catalysis using organocatalysts has been successfully applied to construct the chiral center with high enantiomeric excess. These methods not only improve yield but also reduce environmental impact, aligning with the principles of green chemistry. The ability to synthesize this compound in enantiopure form has opened new avenues for studying its biological activity and exploring its potential as a lead compound in drug discovery.

Biological studies have revealed that methyl (3S)-3-hydroxy-3-(2,3,4-trihydroxyphenyl)propanoate exhibits promising pharmacological properties. Preclinical experiments indicate that it may possess anti-inflammatory and antioxidant activities, making it a potential candidate for treating conditions associated with oxidative stress and inflammation. Furthermore, its ability to modulate cellular signaling pathways has been explored in vitro, suggesting its role in regulating processes such as cell proliferation and apoptosis.

The compound's structural features also make it an attractive target for chemical modifications aimed at enhancing bioavailability and efficacy. Researchers are investigating strategies such as prodrug design and nanoparticle encapsulation to improve its pharmacokinetic profile. These efforts are supported by computational modeling techniques that predict molecular interactions and optimize drug delivery systems.

In terms of applications beyond pharmacology, this compound has shown potential in the cosmetic industry due to its antioxidant properties. Its ability to scavenge free radicals makes it a candidate for formulations aimed at skin protection and anti-aging effects. Additionally, its aromatic structure suggests applications in fragrance chemistry, where it could serve as a precursor for more complex aromatic compounds.

Despite these promising prospects, further research is required to fully harness the potential of methyl (3S)-3-hydroxy-3-(2,3,4-trihydroxyphenyl)propanoate. Ongoing studies are focusing on understanding its mechanism of action at the molecular level and evaluating its safety profile for therapeutic use. Collaborative efforts between academic institutions and industry partners are expected to accelerate the translation of this compound into practical applications.

In conclusion, methyl (3S)-3-hydroxy-3-(2,3,4-trihydroxyphenyl)propanoate stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups provide a foundation for innovative research directions. As advancements in synthetic methods and biological understanding continue to unfold, this compound is poised to make significant contributions to both scientific knowledge and practical innovations.